Cas no 898439-66-2 (methyl 4-({4-oxo-6-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-4H-pyran-3-yl}oxy)methylbenzoate)

Methyl 4-({4-oxo-6-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-4H-pyran-3-yl}oxy)methylbenzoate is a synthetic organic compound featuring a fused pyran-tetrahydroisoquinoline core with a benzoate ester substituent. This structure suggests potential utility as an intermediate in pharmaceutical or agrochemical synthesis, particularly in the development of bioactive molecules. The presence of both pyran and tetrahydroisoquinoline moieties may confer enhanced binding affinity in target interactions, while the ester group offers versatility for further derivatization. Its well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship studies. The compound’s stability and synthetic accessibility further support its use in exploratory research for novel therapeutic or functional materials.

methyl 4-({4-oxo-6-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-4H-pyran-3-yl}oxy)methylbenzoate structure

898439-66-2 structure

Product Name:methyl 4-({4-oxo-6-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-4H-pyran-3-yl}oxy)methylbenzoate

CAS No:898439-66-2

MF:C₂₄H₂₃NO₅

MW:405.443126916885

CID:5484861

Update Time:2025-06-08

methyl 4-({4-oxo-6-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-4H-pyran-3-yl}oxy)methylbenzoate Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 4-[[[6-[(3,4-dihydro-2(1H)-isoquinolinyl)methyl]-4-oxo-4H-pyran-3-yl]oxy]methyl]-, methyl ester
- methyl 4-({4-oxo-6-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-4H-pyran-3-yl}oxy)methylbenzoate
- Inchi： 1S/C24H23NO5/c1-28-24(27)19-8-6-17(7-9-19)15-30-23-16-29-21(12-22(23)26)14-25-11-10-18-4-2-3-5-20(18)13-25/h2-9,12,16H,10-11,13-15H2,1H3
- InChI Key： MCRXQHALPXLSAG-UHFFFAOYSA-N
- SMILES： C(OC)(=O)C1=CC=C(COC2C(=O)C=C(CN3CCC4=C(C3)C=CC=C4)OC=2)C=C1

methyl 4-({4-oxo-6-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-4H-pyran-3-yl}oxy)methylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2617-1588-2μmol	methyl 4-[({4-oxo-6-[(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl]-4H-pyran-3-yl}oxy)methyl]benzoate	898439-66-2	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2617-1588-5μmol	methyl 4-[({4-oxo-6-[(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl]-4H-pyran-3-yl}oxy)methyl]benzoate	898439-66-2	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2617-1588-10μmol	methyl 4-[({4-oxo-6-[(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl]-4H-pyran-3-yl}oxy)methyl]benzoate	898439-66-2	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2617-1588-20μmol	methyl 4-[({4-oxo-6-[(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl]-4H-pyran-3-yl}oxy)methyl]benzoate	898439-66-2	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2617-1588-1mg	methyl 4-[({4-oxo-6-[(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl]-4H-pyran-3-yl}oxy)methyl]benzoate	898439-66-2	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2617-1588-2mg	methyl 4-[({4-oxo-6-[(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl]-4H-pyran-3-yl}oxy)methyl]benzoate	898439-66-2	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2617-1588-3mg	methyl 4-[({4-oxo-6-[(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl]-4H-pyran-3-yl}oxy)methyl]benzoate	898439-66-2	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2617-1588-4mg	methyl 4-[({4-oxo-6-[(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl]-4H-pyran-3-yl}oxy)methyl]benzoate	898439-66-2	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2617-1588-5mg	methyl 4-[({4-oxo-6-[(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl]-4H-pyran-3-yl}oxy)methyl]benzoate	898439-66-2	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2617-1588-10mg	methyl 4-[({4-oxo-6-[(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl]-4H-pyran-3-yl}oxy)methyl]benzoate	898439-66-2	90%+	10mg	$79.0	2023-05-16

methyl 4-({4-oxo-6-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-4H-pyran-3-yl}oxy)methylbenzoate Related Literature

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Additional information on methyl 4-({4-oxo-6-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-4H-pyran-3-yl}oxy)methylbenzoate

Research Brief on Methyl 4-({4-oxo-6-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-4H-pyran-3-yl}oxy)methylbenzoate (CAS: 898439-66-2)

The compound methyl 4-({4-oxo-6-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-4H-pyran-3-yl}oxy)methylbenzoate (CAS: 898439-66-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of this compound, which combines a pyranone core with a tetrahydroisoquinoline moiety. This hybrid structure is believed to contribute to its promising pharmacological properties, including anti-inflammatory and anticancer activities. Researchers have employed advanced synthetic techniques to optimize the yield and purity of this compound, paving the way for further preclinical evaluations.

In vitro studies have demonstrated that methyl 4-({4-oxo-6-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-4H-pyran-3-yl}oxy)methylbenzoate exhibits potent inhibitory effects on specific molecular targets involved in inflammatory pathways. For instance, it has been shown to suppress the activation of NF-κB, a key transcription factor implicated in chronic inflammation and cancer progression. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

Moreover, preliminary investigations into its anticancer properties have revealed that this compound can induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. Mechanistic studies indicate that it may act through the modulation of reactive oxygen species (ROS) levels and the inhibition of key survival signaling pathways. These results underscore its potential as a multi-targeted therapeutic agent.

Despite these promising findings, challenges remain in translating this compound into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and rigorous testing. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the development of this compound.

In conclusion, methyl 4-({4-oxo-6-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-4H-pyran-3-yl}oxy)methylbenzoate represents a promising candidate for further drug development. Its unique structural features and demonstrated biological activities make it a valuable subject of ongoing research. Future studies should focus on elucidating its mechanism of action in greater detail and exploring its therapeutic potential in vivo.